N-(5-iodo-6-methylpyridin-2-yl)-2,4-dimethylbenzamide

• Molecular Formula: C15H15IN2O
• Molecular Weight: 366.2 g/mol
• IUPAC Name: N-(5-iodo-6-methylpyridin-2-yl)-2,4-dimethylbenzamide
• InChI: InChI=1S/C15H15IN2O/c1-9-4-5-12(10(2)8-9)15(19)18-14-7-6-13(16)11(3)17-14/h4-8H,1-3H3,(H,17,18,19)
• InChI Key: FSRBTAQKARTCGK-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C(=O)NC2=NC(=C(C=C2)I)C)C

Description

N-(5-iodo-6-methylpyridin-2-yl)-2,4-dimethylbenzamide, also known as IMPY, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. IMPY belongs to a class of compounds known as benzamides, which are characterized by a benzene ring attached to an amide functional group. In

Mechanism of Action

The mechanism of action of N-(5-iodo-6-methylpyridin-2-yl)-2,4-dimethylbenzamide is not fully understood, but it is thought to involve its interaction with the sigma-1 receptor. It has been proposed that N-(5-iodo-6-methylpyridin-2-yl)-2,4-dimethylbenzamide may act as an agonist or antagonist of the sigma-1 receptor, depending on the concentration of the compound and the specific cellular environment. Through its interaction with the sigma-1 receptor, N-(5-iodo-6-methylpyridin-2-yl)-2,4-dimethylbenzamide may modulate calcium ion channels, regulate neurotransmitter release, and affect various other cellular processes.
Biochemical and Physiological Effects
N-(5-iodo-6-methylpyridin-2-yl)-2,4-dimethylbenzamide has been shown to have various biochemical and physiological effects, including modulation of calcium ion channels, regulation of neurotransmitter release, and modulation of cellular signaling pathways. It has also been shown to have potential as a diagnostic tool for Alzheimer's disease, as it can bind to beta-amyloid plaques in the brain.

Advantages and Limitations for Lab Experiments

One advantage of N-(5-iodo-6-methylpyridin-2-yl)-2,4-dimethylbenzamide is its potential as a diagnostic tool for Alzheimer's disease, as it can bind to beta-amyloid plaques in the brain. However, there are also limitations to its use in lab experiments, particularly in terms of its specificity and selectivity for the sigma-1 receptor. Further research is needed to fully understand the potential advantages and limitations of N-(5-iodo-6-methylpyridin-2-yl)-2,4-dimethylbenzamide for lab experiments.

Future Directions

There are many potential future directions for research on N-(5-iodo-6-methylpyridin-2-yl)-2,4-dimethylbenzamide. One area of interest is the development of more selective and specific sigma-1 receptor ligands, which could have potential therapeutic applications for various neurological disorders. Another area of interest is the use of N-(5-iodo-6-methylpyridin-2-yl)-2,4-dimethylbenzamide as a diagnostic tool for Alzheimer's disease, particularly in combination with other imaging techniques. Further research is also needed to fully understand the mechanism of action of N-(5-iodo-6-methylpyridin-2-yl)-2,4-dimethylbenzamide and its potential effects on cellular processes.

Synthesis Methods

N-(5-iodo-6-methylpyridin-2-yl)-2,4-dimethylbenzamide can be synthesized using a multi-step process involving the reaction of 2,4-dimethylbenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 5-amino-6-methyl-2-iodopyridine. The final product is obtained through a coupling reaction between the resulting intermediate and 2-aminoethanol.

Scientific Research Applications

N-(5-iodo-6-methylpyridin-2-yl)-2,4-dimethylbenzamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have affinity for the sigma-1 receptor, which is a protein that is involved in various cellular processes, including the regulation of calcium ion channels and the modulation of neurotransmitter release. N-(5-iodo-6-methylpyridin-2-yl)-2,4-dimethylbenzamide has also been shown to have potential as a diagnostic tool for Alzheimer's disease, as it can bind to beta-amyloid plaques in the brain.